molecular formula C16H23NO6 B8325257 3,5-Dimethoxy-4-(2-morpholin-4-yl ethoxy)benzoic acid methyl ester

3,5-Dimethoxy-4-(2-morpholin-4-yl ethoxy)benzoic acid methyl ester

Cat. No.: B8325257
M. Wt: 325.36 g/mol
InChI Key: ZWNKGPXZLCDWRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Dimethoxy-4-(2-morpholin-4-yl ethoxy)benzoic acid methyl ester is a useful research compound. Its molecular formula is C16H23NO6 and its molecular weight is 325.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H23NO6

Molecular Weight

325.36 g/mol

IUPAC Name

methyl 3,5-dimethoxy-4-(2-morpholin-4-ylethoxy)benzoate

InChI

InChI=1S/C16H23NO6/c1-19-13-10-12(16(18)21-3)11-14(20-2)15(13)23-9-6-17-4-7-22-8-5-17/h10-11H,4-9H2,1-3H3

InChI Key

ZWNKGPXZLCDWRP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OCCN2CCOCC2)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3,5-dimethoxy-4-hydroxybenzoate (3.0 g, 14 mmol) in DMF (10 mL) was added 4-(2-chloroethyl)-morpholine hydrochloride (3.99 g, 21 mmol) and solid K2CO3 (8.4 g, 60 mmol). The mixture was heated at 60 C under N2 for 30 h. Diluted with EtOAc (100 mL) and washed with H20 (2×50 mL), back extracted the aqueous phase, and washed combined organics with brine. Dried over Na2SO4, filtered and evaporated to give the product as a brown solid (4.79 g, quantitative). 1H-NMR (CDCl3, 500 MHz 7.28 (s, 2H), 4.15 (t, 2H), 3.91 (s, 3H), 3.88 (s, 6H), 3.75-3.71 (m, 4H), 2.78 (t, 2H), 2.59 (br s, 4H) ppm; MS (FIA) 326.17 (M+H)
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3.99 g
Type
reactant
Reaction Step One
Name
Quantity
8.4 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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